Propargyl-PEG6-amine
Propargyl-PEG6-amine
Propargyl-PEG6-amine is a PEG derivative containing a propargyl group and an amino group. The hydrophilic PEG spacer increases solubility in aqueous media. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers are useful in the development of antibody drug conjugates (ADCs).
Brand Name:
Vulcanchem
CAS No.:
1198080-04-4
VCID:
VC0540363
InChI:
InChI=1S/C15H29NO6/c1-2-4-17-6-8-19-10-12-21-14-15-22-13-11-20-9-7-18-5-3-16/h1H,3-16H2
SMILES:
C#CCOCCOCCOCCOCCOCCOCCN
Molecular Formula:
C15H29NO6
Molecular Weight:
319.398
Propargyl-PEG6-amine
CAS No.: 1198080-04-4
Cat. No.: VC0540363
Molecular Formula: C15H29NO6
Molecular Weight: 319.398
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG6-amine is a PEG derivative containing a propargyl group and an amino group. The hydrophilic PEG spacer increases solubility in aqueous media. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. PEG Linkers are useful in the development of antibody drug conjugates (ADCs). |
|---|---|
| CAS No. | 1198080-04-4 |
| Molecular Formula | C15H29NO6 |
| Molecular Weight | 319.398 |
| IUPAC Name | 2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanamine |
| Standard InChI | InChI=1S/C15H29NO6/c1-2-4-17-6-8-19-10-12-21-14-15-22-13-11-20-9-7-18-5-3-16/h1H,3-16H2 |
| Standard InChI Key | USTJDUXGVRIRRT-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCOCCOCCN |
| Appearance | Solid powder |
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